Cas no 58658-02-9 (10-methyl-2-nitroacridin-9(10H)-one)

• Product Name: 10-methyl-2-nitroacridin-9(10H)-one
• CAS No: 58658-02-9
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 948827
• PubChem ID: 95673
• Update Time: 2025-04-19

10-methyl-2-nitroacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 10-methyl-2-nitroacridin-9(10H)-one
• 10-methyl-2-nitroacridin-9-one
• 10-Methyl-2-nitro-10H-acridin-9-on
• 10-methyl-2-nitro-10H-acridin-9-one
• 10-Methyl-2-nitro-9(10H)-acridinone
• 10-methyl-2-nitroacridone
• 2-Nitro-10-methylacridone
• 2-nitro-9(10-methyl)-acridinone
• 9(10H)-Acridinone, 10-methyl-2-nitro-
• AC1L3UUO
• AC1Q21CB
• AR-1C0255
• CTK1H3321
• N-methyl-2-nitro-9-acridone
• NSC28887
• NSC-28887
• NSC-196535
• SCHEMBL22282320
• NSC196535
• DTXSID20207352
• DS-000380
• 58658-02-9
• NSC 196535
• NSC 28887

• Inchi： 1S/C14H10N2O3/c1-15-12-5-3-2-4-10(12)14(17)11-8-9(16(18)19)6-7-13(11)15/h2-8H,1H3
• InChI Key： WGLIJWFRDRLVPN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.0692
• Monoisotopic Mass: 254.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45
• LogP: 3.12310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines